2-((1-(3,4-dimethoxyphenethyl)-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-yl)amino)benzoic acid

• IUPAC Name: 2-[[1-[2-(3,4-dimethoxyphenyl)ethyl]-2,5-dioxopyrrol-3-yl]amino]benzoic acid
• InChI: InChI=1S/C21H20N2O6/c1-28-17-8-7-13(11-18(17)29-2)9-10-23-19(24)12-16(20(23)25)22-15-6-4-3-5-14(15)21(26)27/h3-8,11-12,22H,9-10H2,1-2H3,(H,26,27)
• InChI Key: LQXMUZZXJIYIAQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCN2C(=O)C=C(C2=O)NC3=CC=CC=C3C(=O)O)OC
• Molecular Formula: C21H20N2O6
• Molecular Weight: 396.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple functional groups. It includes a benzoic acid group, a pyrrolidine ring, and a phenethyl group with two methoxy substituents.

Scientific Research Applications

Synthesis of Complex Heterocycles

A method involving the synthesis of 5,6-dihydro-4H-pyrrolo〔1,2-a〕〔1,4〕benzodiazepines showcases the intricate chemical reactions possible with compounds containing pyrrole and benzoic acid derivatives. These reactions involve steps like reductive amination and heating in xylene, producing compounds with potential pharmacological applications (Schindler et al., 2008).

Development of Novel Fluorescence Probes

Compounds related to the query show promise in the development of novel fluorescence probes. For instance, derivatives designed to selectively detect highly reactive oxygen species (hROS) such as hydroxyl radical and peroxynitrite illustrate the potential for these compounds in biological and chemical applications, including visualization of hROS in stimulated neutrophils (Setsukinai et al., 2003).

Thermo-Responsive Materials

The compound 4-(2,5-diphenyl-1H-pyrrol-1-yl)benzoic acid (TPPA) demonstrates controllable fluorescence in the solid state, attributed to its propeller-shaped molecular design. This property is leveraged to develop a thermal responsive solid material that can be used in temperature monitoring devices, illustrating the application of such compounds in materials science (Han et al., 2013).

Coordination Polymers and Photophysical Properties

Derivatives of benzoic acid have been used to support the formation of lanthanide coordination compounds, which were studied for their photophysical properties. These studies highlight the potential for such compounds in the development of luminescent materials and light harvesting applications (Sivakumar et al., 2011).

Antibacterial and Antitubercular Agents

Research into 4-pyrrol-1-yl benzoic acid hydrazide analogs and derived compounds has shown potential antibacterial and antitubercular activities. These studies suggest the chemical framework's utility in developing new therapeutics (Joshi et al., 2008).